Cas no 141031-85-8 (Sodium, [[4-(1-methylethyl)phenyl]ethynyl]-)

• Product Name: Sodium, [[4-(1-methylethyl)phenyl]ethynyl]-
• CAS No: 141031-85-8
• MF: C₁₁H₁₁Na
• MW: 166.194813966751
• CID: 1300395
• PubChem ID: 71343452
• Update Time: 2025-04-20

Sodium, [[4-(1-methylethyl)phenyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Sodium, [[4-(1-methylethyl)phenyl]ethynyl]-
• sodium,1-ethynyl-4-propan-2-ylbenzene
• Sodium 2-[4-(propan-2-yl)phenyl]ethyn-1-ide
• DTXSID50770044
• 141031-85-8

• Inchi： 1S/C11H11.Na/c1-4-10-5-7-11(8-6-10)9(2)3;/h5-9H,2-3H3;/q-1;+1
• InChI Key： RROHACADVHUIEQ-UHFFFAOYSA-N
• SMILES： [Na+].C(C)(C)C1C=CC(C#[C-])=CC=1

Computed Properties

• Exact Mass: 166.07593
• Monoisotopic Mass: 166.07584463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0